Cas no 79337-40-9 (1-Benzyl D-Aspartate)

1-Benzyl D-Aspartate is a chiral derivative of aspartic acid, where the benzyl group is esterified to the carboxyl moiety of the D-enantiomer. This compound is primarily utilized in peptide synthesis and pharmaceutical research due to its role as a protected intermediate, enabling selective modification of the aspartic acid backbone. Its stereochemical purity ensures high specificity in asymmetric synthesis, making it valuable for producing enantiomerically pure compounds. The benzyl ester group offers stability under acidic conditions while remaining cleavable via hydrogenolysis, facilitating controlled deprotection. This balance of reactivity and protection makes 1-Benzyl D-Aspartate a versatile building block in medicinal chemistry and bioconjugation applications.
1-Benzyl D-Aspartate structure
1-Benzyl D-Aspartate structure
Product Name:1-Benzyl D-Aspartate
CAS No:79337-40-9
MF:C11H13NO4
MW:223.225223302841
MDL:MFCD00037289
CID:554816
PubChem ID:87560288
Update Time:2025-08-04

1-Benzyl D-Aspartate Chemical and Physical Properties

Names and Identifiers

    • D-Aspartic acid,1-(phenylmethyl) ester
    • 1-Benzyl D-Aspartate
    • (3R)-3-amino-4-oxo-4-phenylmethoxybutanoate
    • H-D-Asp-OBzl
    • D-Aspartic Acid 1-Benzyl Ester
    • (3R)-3-Amino-4-(benzyloxy)-4-oxobutanoate
    • 1-BENZYLD-ASPARTATE
    • HY-42069
    • DTXSID40426407
    • D-Aspartic acid alpha-benzyl ester
    • (3R)-3-amino-4-oxo-4-phenylmethoxybutanoic acid
    • (R)-3-amino-4-(benzyloxy)-4-oxobutanoic acid
    • CS-M3636
    • AKOS025402739
    • M06014
    • D77511
    • AS-58797
    • MFCD00037289
    • 79337-40-9
    • (3R)-3-AMINO-4-(BENZYLOXY)-4-OXOBUTANOIC ACID
    • PD196005
    • B2993
    • EN300-7380247
    • 1-(Phenylmethyl) hydrogen D-aspartate (ACI)
    • DA-69531
    • MDL: MFCD00037289
    • Inchi: 1S/C11H13NO4/c12-9(6-10(13)14)11(15)16-7-8-4-2-1-3-5-8/h1-5,9H,6-7,12H2,(H,13,14)/t9-/m1/s1
    • InChI Key: NJSRYBIBUXBNSW-SECBINFHSA-N
    • SMILES: C(C1C=CC=CC=1)OC(=O)[C@H](N)CC(=O)O

Computed Properties

  • Exact Mass: 223.08400
  • Monoisotopic Mass: 223.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.4
  • Surface Charge: -1
  • Tautomer Count: nothing
  • XLogP3: -1.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.283
  • Melting Point: 176°C(lit.)
  • Boiling Point: 391.0±37.0 °C at 760 mmHg
  • Flash Point: 190.3±26.5 °C
  • Refractive Index: 14 ° (C=1, 0.1mol/L HCl)
  • PSA: 89.62000
  • LogP: 1.23210
  • Solubility:
  • Vapor Pressure: No data available

1-Benzyl D-Aspartate Customs Data

  • HS CODE:2922509090
  • Customs Data:

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-Benzyl D-Aspartate Pricemore >>

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1-Benzyl D-Aspartate Production Method

1-Benzyl D-Aspartate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:79337-40-9)1-Benzyl D-Aspartate
Order Number:A1205139
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):235.0
Email:sales@amadischem.com

Additional information on 1-Benzyl D-Aspartate

1-Benzyl D-Aspartate (CAS No. 79337-40-9): A Comprehensive Overview

1-Benzyl D-Aspartate, also known by its CAS registry number 79337-40-9, is a significant compound in the field of organic chemistry and biochemistry. This compound is a derivative of D-aspartic acid, a naturally occurring amino acid, and is characterized by the substitution of a benzyl group at the alpha carbon. The structure of 1-Benzyl D-Aspartate makes it a versatile molecule with applications in various industries, including pharmaceuticals, nutraceuticals, and cosmetics.

The synthesis of 1-Benzyl D-Aspartate involves the reaction of D-aspartic acid with benzyl bromide or other suitable alkylating agents under controlled conditions. This process typically requires the use of a base to deprotonate the amino group, facilitating the nucleophilic attack on the benzyl electrophile. The resulting product is a white crystalline solid that is soluble in polar solvents such as water and ethanol. Its molecular formula is C15H21NO4, and its molecular weight is approximately 285.32 g/mol.

Recent studies have highlighted the potential of 1-Benzyl D-Aspartate as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel peptide-based drugs targeting neurodegenerative diseases. The stereochemistry of D-aspartic acid plays a crucial role in these applications, as it can influence the pharmacokinetics and bioavailability of the final product.

In addition to its pharmaceutical applications, 1-Benzyl D-Aspartate has gained attention in the food industry as a potential ingredient in functional foods and dietary supplements. Its ability to act as a chelating agent makes it useful in stabilizing metal ions in food products, thereby enhancing their shelf life and sensory properties. Furthermore, studies have shown that 1-Benzyl D-Aspartate exhibits antioxidant activity, which could be exploited in the formulation of natural preservatives.

The cosmetic industry has also recognized the potential of 1-Benzyl D-Aspartate as an active ingredient in skincare products. Its ability to penetrate the skin barrier and deliver bioactive molecules has led to its use in anti-aging formulations and products aimed at improving skin hydration. Clinical trials have demonstrated that topical application of 1-Benzyl D-Aspartate can enhance collagen synthesis and reduce oxidative stress, contributing to healthier-looking skin.

From an environmental perspective, researchers have investigated the biodegradability of 1-Benzyl D-Aspartate to assess its impact on ecosystems. Studies conducted under controlled laboratory conditions suggest that this compound undergoes rapid microbial degradation under aerobic conditions, indicating its low environmental persistence. This finding is particularly relevant for industries seeking sustainable alternatives for their formulations.

In conclusion, 1-Benzyl D-Aspartate (CAS No. 79337-40-9) is a multifaceted compound with promising applications across various sectors. Its unique chemical structure, combined with its stereochemical properties, positions it as a valuable building block for innovative compounds with therapeutic, nutritional, and cosmetic benefits. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in modern science and industry.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:79337-40-9)1-Benzyl D-Aspartate
A1205139
Purity:99%
Quantity:100g
Price ($):235.0
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